86-12-4

Thenalidine

In Stock

• CAS RN:
• 86-12-4

• Formula:
• C17H22N2S

• InChI:
• InChI=1S/C17H22N2S/c1-18-11-9-16(10-12-18)19(14-17-8-5-13-20-17)15-6-3-2-4-7-15/h2-8,13,16H,9-12,14H2,1H3

• InChIKey:
• KLOHYVOVXOUKQI-UHFFFAOYSA-N

• Thenalidine is a dialkylarylamine and a tertiary amino compound.
  Withdrawn from the Canadian, US, and UK markets in 1963 due to concerns involving neutropenia.

Triprolidine

In Stock

• CAS RN:
• 486-12-4

• Formula:
• C19H22N2

• InChI:
• InChI=1S/C19H22N2/c1-16-7-9-17(10-8-16)18(19-6-2-3-12-20-19)11-15-21-13-4-5-14-21/h2-3,6-12H,4-5,13-15H2,1H3/b18-11+

• InChIKey:
• CBEQULMOCCWAQT-WOJGMQOQSA-N

• Triprolidine is a first generation antihistamine that is used for symptoms of allergic rhinitis and the common cold and as a short acting sedative. Triprolidine has not been linked to instances of clinically apparent acute liver injury.
  Triprolidine, also known as actidil or corphed, belongs to the class of organic compounds known as styrenes. These are organic compounds containing an ethenylbenzene moiety. Triprolidine is a drug which is used for the symptomatic relief of seasonal or perennial allergic rhinitis or nonallergic rhinitis;  allergic conjunctivitis;  and mild, uncomplicated allergic skin manifestations of urticaria and angioedema. also used in combination with other agents for the symptomatic relief of symptoms associated with the common cold. Triprolidine exists as a solid and is considered to be practically insoluble (in water) and relatively neutr...

5-(1-Hydroxypentyl)benzene-1,3-diol

• CAS RN:
• 71186-12-4

• Formula:
• C11H16O3

• InChI:
• InChI=1S/C11H16O3/c1-2-3-4-11(14)8-5-9(12)7-10(13)6-8/h5-7,11-14H,2-4H2,1H3

• InChIKey:
• BGRPHMXNTUBFBT-UHFFFAOYSA-N

• 5-(1-Hydroxypentyl)benzene-1,3-diol is a useful research compound. Its molecular formula is C11H16O3 and its molecular weight is 196.24 g/mol. The purity is usually 95%.

1-(Methylamino)cyclopent-3-ene-1-carboxylic acid

• CAS RN:
• 39186-12-4

• Formula:
• C7H11NO2

• InChI:
• InChI=1S/C7H11NO2/c1-8-7(6(9)10)4-2-3-5-7/h2-3,8H,4-5H2,1H3,(H,9,10)

• InChIKey:
• PLYJOAYPPHSCCB-UHFFFAOYSA-N

• 1-(Methylamino)cyclopent-3-ene-1-carboxylic acid is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.

4-((6-Aminopyrimidin-4-yl)amino)benzenesulfonamide hydrochloride

In Stock

• CAS RN:
• 21886-12-4

• Formula:
• C10H12ClN5O2S

• InChI:
• InChI=1S/C10H11N5O2S.ClH/c11-9-5-10(14-6-13-9)15-7-1-3-8(4-2-7)18(12,16)17;/h1-6H,(H2,12,16,17)(H3,11,13,14,15);1H

• InChIKey:
• XBXQRCJKDCEQBS-UHFFFAOYSA-N

• PNU 112455A is an inhibitor of cyclin-dependent kinase 2 (Cdk2) and Cdk5 (Ki = 2 µM for both). It inhibits hyperphosphorylation of tau and cell death induced by the synthetic glucocorticoid dexamethasone in PC12 rat adrenal medulla cells expressing human tau when used at concentrations of 1 and 10 µM.
  PNU112455A is an ATP site competetive inhibitor of CDK2 and CDK5.
  

5-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-fluorovalerophenone

In Stock

• CAS RN:
• 898786-12-4

• Formula:
• C17H23FO3

• InChI:
• InChI=1S/C17H23FO3/c1-17(2)11-20-16(21-12-17)10-6-5-9-15(19)13-7-3-4-8-14(13)18/h3-4,7-8,16H,5-6,9-12H2,1-2H3

• InChIKey:
• JBVMUMNRJNWKBQ-UHFFFAOYSA-N

• 5-(5,5-Dimethyl-1,3-dioxan-2-YL)-2'-fluorovalerophenone is a useful research compound. Its molecular formula is C17H23FO3 and its molecular weight is 294.36 g/mol. The purity is usually 95%.

N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide

In Stock

• CAS RN:
• 393586-12-4

• Formula:
• C32H30N6O6S2

• InChI:
• InChI=1S/C32H30N6O6S2/c1-41-24-11-5-4-10-22(24)37-28(18-33-31(40)26-13-7-15-44-26)34-35-32(37)46-19-29(39)38-23(17-21(36-38)27-14-8-16-45-27)20-9-6-12-25(42-2)30(20)43-3/h4-16,23H,17-19H2,1-3H3,(H,33,40)

• InChIKey:
• WXSSPQSAUIIXGY-UHFFFAOYSA-N

• N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C32H30N6O6S2 and its molecular weight is 658.75. The purity is usually 95%.

N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-morpholinoethyl)oxalamide

In Stock

• CAS RN:
• 872986-12-4

• Formula:
• C21H32N4O7S

• InChI:
• InChI=1S/C21H32N4O7S/c1-16-14-17(4-5-18(16)30-2)33(28,29)25-7-3-11-32-19(25)15-23-21(27)20(26)22-6-8-24-9-12-31-13-10-24/h4-5,14,19H,3,6-13,15H2,1-2H3,(H,22,26)(H,23,27)

• InChIKey:
• RMXCZJQKBFVMBK-UHFFFAOYSA-N

• N1-((3-((4-methoxy-3-methylphenyl)sulfonyl)-1,3-oxazinan-2-yl)methyl)-N2-(2-morpholinoethyl)oxalamide is a useful research compound. Its molecular formula is C21H32N4O7S and its molecular weight is 484.57. The purity is usually 95%.

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-methoxy-3-methylbenzenesulfonamide

In Stock

• CAS RN:
• 893986-12-4

• Formula:
• C19H19N3O3S2

• InChI:
• InChI=1S/C19H19N3O3S2/c1-13-11-16(7-8-18(13)25-2)27(23,24)21-15-5-3-14(4-6-15)17-12-22-9-10-26-19(22)20-17/h3-8,11-12,21H,9-10H2,1-2H3

• InChIKey:
• FGUYCNVWRCYREX-UHFFFAOYSA-N

• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-4-methoxy-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C19H19N3O3S2 and its molecular weight is 401.5. The purity is usually 95%.

5-methyl-1-(pyridin-2-yl)-1H-pyrrole-2-carbaldehyde

In Stock

• CAS RN:
• 932186-12-4

• Formula:
• C11H10N2O

• InChI:
• InChI=1S/C11H10N2O/c1-9-5-6-10(8-14)13(9)11-4-2-3-7-12-11/h2-8H,1H3

• InChIKey:
• ZGZNAJLRNYGWAK-UHFFFAOYSA-N

• 5-methyl-1-(pyridin-2-yl)-1H-pyrrole-2-carbaldehyde is a useful research compound. Its molecular formula is C11H10N2O and its molecular weight is 186.214. The purity is usually 95%.

1-(4-(Trifluoromethyl)phenyl)but-3-en-1-ol

Usually In Stock

• CAS RN:
• 144486-12-4

• Formula:
• C11H11F3O

• InChI:
• InChI=1S/C11H11F3O/c1-2-3-10(15)8-4-6-9(7-5-8)11(12,13)14/h2,4-7,10,15H,1,3H2

• InChIKey:
• UNOFRSFHIUMSNW-UHFFFAOYSA-N

• 1-(4-(Trifluoromethyl)phenyl)but-3-en-1-ol, also known as 1-(4-(Trifluoromethyl)phenyl)but-3-en-1-ol, is a useful research compound. Its molecular formula is C11H11F3O and its molecular weight is 216.2 g/mol. The purity is usually 95%.

trans-4-(2-Cyanophenyl)pyrrolidine-3-carboxylic acid hydrochloride

In Stock

• CAS RN:
• 1632286-12-4

• Formula:
• C12H13ClN2O2

• InChI:
• InChI=1S/C12H12N2O2.ClH/c13-5-8-3-1-2-4-9(8)10-6-14-7-11(10)12(15)16;/h1-4,10-11,14H,6-7H2,(H,15,16);1H/t10-,11+;/m1./s1

• InChIKey:
• BCADHKOUMFUPGN-DHXVBOOMSA-N

• Trans-4-(2-Cyanophenyl)pyrrolidine-3-carboxylic acid hydrochloride is a useful research compound. Its molecular formula is C12H13ClN2O2 and its molecular weight is 252.69 g/mol. The purity is usually 95%.

6-Bromo-2-methoxy-4-methylquinoline

In Stock

• CAS RN:
• 1187386-12-4

• Formula:
• C11H10BrNO

• InChI:
• InChI=1S/C11H10BrNO/c1-7-5-11(14-2)13-10-4-3-8(12)6-9(7)10/h3-6H,1-2H3

• InChIKey:
• RWIMTGNHIFFBGY-UHFFFAOYSA-N

• 6-Bromo-2-methoxy-4-methylquinoline is a useful research compound. Its molecular formula is C11H10BrNO and its molecular weight is 252.11 g/mol. The purity is usually 95%.

4-chloro-5-methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 1174886-12-4

• Formula:
• C12H17ClN6

• InChI:
• InChI=1S/C12H17ClN6/c1-8-11(13)12(14)17-19(8)7-10-16-15-9-5-3-2-4-6-18(9)10/h2-7H2,1H3,(H2,14,17)

• InChIKey:
• SOLXOVBEVOPTRG-UHFFFAOYSA-N

• 4-chloro-5-methyl-1-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-ylmethyl)-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C12H17ClN6 and its molecular weight is 280.76 g/mol. The purity is usually 95%.

4-chloro-N-(1,3-dihydroxypropan-2-yl)nicotinamide

In Stock

• CAS RN:
• 1519686-12-4

• Formula:
• C9H11ClN2O3

• InChI:
• InChI=1S/C9H11ClN2O3/c10-8-1-2-11-3-7(8)9(15)12-6(4-13)5-14/h1-3,6,13-14H,4-5H2,(H,12,15)

• InChIKey:
• AGPCJNAUVXXIBY-UHFFFAOYSA-N

• 4-chloro-N-(1,3-dihydroxypropan-2-yl)nicotinamide is a useful research compound. Its molecular formula is C9H11ClN2O3 and its molecular weight is 230.65 g/mol. The purity is usually 95%.

1-(2-(Methylthio)pyrimidin-4-yl)azetidine-3-carboxylic acid

In Stock

• CAS RN:
• 1289386-12-4

• Formula:
• C9H11N3O2S

• InChI:
• InChI=1S/C9H11N3O2S/c1-15-9-10-3-2-7(11-9)12-4-6(5-12)8(13)14/h2-3,6H,4-5H2,1H3,(H,13,14)

• InChIKey:
• DQGWZWULPMPHLN-UHFFFAOYSA-N

• 1-(2-(Methylthio)pyrimidin-4-yl)azetidine-3-carboxylic acid is a useful research compound. Its molecular formula is C9H11N3O2S and its molecular weight is 225.27. The purity is usually 95%.

N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide

In Stock

• CAS RN:
• 1797086-12-4

• Formula:
• C14H21N5O3S

• InChI:
• InChI=1S/C14H21N5O3S/c1-23(21,22)18-7-3-12(4-8-18)14(20)15-6-9-17-10-11-19-13(17)2-5-16-19/h2,5,10-12H,3-4,6-9H2,1H3,(H,15,20)

• InChIKey:
• PXYPGFUVEZNNTN-UHFFFAOYSA-N

• N-(2-(1H-imidazo[1,2-b]pyrazol-1-yl)ethyl)-1-(methylsulfonyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C14H21N5O3S and its molecular weight is 339.41. The purity is usually 95%.

N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-oxoimidazolidine-1-carboxamide

In Stock

• CAS RN:
• 1797286-12-4

• Formula:
• C15H19N7O2

• InChI:
• InChI=1S/C15H19N7O2/c16-9-12-13(18-4-3-17-12)21-6-1-11(2-7-21)10-20-15(24)22-8-5-19-14(22)23/h3-4,11H,1-2,5-8,10H2,(H,19,23)(H,20,24)

• InChIKey:
• YCWZOEUORIIGMJ-UHFFFAOYSA-N

• N-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-2-oxoimidazolidine-1-carboxamide is a useful research compound. Its molecular formula is C15H19N7O2 and its molecular weight is 329.364. The purity is usually 95%.

2-Chlorobenzene-1-sulfinyl chloride

Usually In Stock

• CAS RN:
• 1852086-12-4

• Formula:
• C6H4Cl2OS

• InChI:
• InChI=1S/C6H4Cl2OS/c7-5-3-1-2-4-6(5)10(8)9/h1-4H

• InChIKey:
• FPXJKFXNIRSFST-UHFFFAOYSA-N

• 2-Chlorobenzene-1-sulfinyl chloride is a useful research compound. Its molecular formula is C6H4Cl2OS and its molecular weight is 195.06. The purity is usually 95%.

1-(3,6-Dihydro-2H-pyridin-1-yl)-2-(1,2,4-triazol-1-yl)ethanone

Usually In Stock

• CAS RN:
• 2379986-12-4

• Formula:
• C9H12N4O

• InChI:
• InChI=1S/C9H12N4O/c14-9(6-13-8-10-7-11-13)12-4-2-1-3-5-12/h1-2,7-8H,3-6H2

• InChIKey:
• PRGALSBIMWZRFH-UHFFFAOYSA-N

• 1-(3,6-Dihydro-2H-pyridin-1-yl)-2-(1,2,4-triazol-1-yl)ethanone is a useful research compound. Its molecular formula is C9H12N4O and its molecular weight is 192.222. The purity is usually 95%.